molecular formula C16H23N3 B12562639 1,4,5-Naphthalenetriamine, N,N,N',N',N'',N''-hexamethyl- CAS No. 199342-43-3

1,4,5-Naphthalenetriamine, N,N,N',N',N'',N''-hexamethyl-

Cat. No.: B12562639
CAS No.: 199342-43-3
M. Wt: 257.37 g/mol
InChI Key: WNNRWYQNBICHKL-UHFFFAOYSA-N
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Description

1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- is an organic compound with the molecular formula C16H23N3. It is characterized by its aromatic structure, which includes multiple bonds, six-membered rings, and tertiary amines

Preparation Methods

The synthesis of 1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- involves several steps. Typically, the synthetic route includes the methylation of naphthalenetriamine derivatives under specific reaction conditions. Industrial production methods may involve the use of catalysts and controlled environments to ensure high yield and purity .

Chemical Reactions Analysis

1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- undergoes various chemical reactions, including:

Scientific Research Applications

1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- has several scientific research applications:

    Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

    Biology: The compound’s derivatives are studied for their potential biological activities.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

    Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- exerts its effects involves interactions with molecular targets such as enzymes and receptors. The pathways involved may include signal transduction and metabolic processes, depending on the specific application and derivative being studied.

Comparison with Similar Compounds

1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- can be compared with other similar compounds such as:

    1,4,5-Naphthalenetriamine: Lacks the hexamethyl substitution, resulting in different chemical properties and reactivity.

    Naphthalene derivatives: These compounds share the aromatic naphthalene core but differ in their functional groups, leading to varied applications and reactivity.

The uniqueness of 1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- lies in its specific substitution pattern, which imparts distinct chemical and physical properties, making it valuable for targeted research and industrial applications.

Properties

CAS No.

199342-43-3

Molecular Formula

C16H23N3

Molecular Weight

257.37 g/mol

IUPAC Name

1-N,1-N,4-N,4-N,5-N,5-N-hexamethylnaphthalene-1,4,5-triamine

InChI

InChI=1S/C16H23N3/c1-17(2)13-10-11-15(19(5)6)16-12(13)8-7-9-14(16)18(3)4/h7-11H,1-6H3

InChI Key

WNNRWYQNBICHKL-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=C2C=CC=C(C2=C(C=C1)N(C)C)N(C)C

Origin of Product

United States

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